Cas no 1806906-43-3 (2-Bromo-3-(difluoromethyl)-6-iodopyridine-5-sulfonamide)

• Product Name: 2-Bromo-3-(difluoromethyl)-6-iodopyridine-5-sulfonamide
• CAS No: 1806906-43-3
• MF: C₆H₄BrF₂IN₂O₂S
• MW: 412.97843837738
• CID: 4864229
• Update Time: 2025-05-17

2-Bromo-3-(difluoromethyl)-6-iodopyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-6-iodopyridine-5-sulfonamide

• Inchi： 1S/C6H4BrF2IN2O2S/c7-4-2(5(8)9)1-3(6(10)12-4)15(11,13)14/h1,5H,(H2,11,13,14)
• InChI Key： CIZVIUJVNQGZBI-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C(F)F)=C(N=1)Br)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4

Additional information on 2-Bromo-3-(difluoromethyl)-6-iodopyridine-5-sulfonamide

Recent Advances in the Study of 2-Bromo-3-(difluoromethyl)-6-iodopyridine-5-sulfonamide (CAS: 1806906-43-3)

2-Bromo-3-(difluoromethyl)-6-iodopyridine-5-sulfonamide (CAS: 1806906-43-3) is a halogenated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. This compound, characterized by its unique sulfonamide and halogen substituents, has been explored for its utility in the synthesis of novel bioactive molecules targeting various diseases, including cancer and infectious diseases.

Recent studies have highlighted the role of 2-Bromo-3-(difluoromethyl)-6-iodopyridine-5-sulfonamide in the development of kinase inhibitors. Kinases are critical targets in oncology, and the structural features of this compound allow for efficient modifications to enhance binding affinity and selectivity. Researchers have successfully incorporated this scaffold into lead compounds that exhibit potent inhibitory activity against specific kinase isoforms, paving the way for further optimization and preclinical evaluation.

In addition to its application in kinase inhibitor design, this compound has also been investigated for its potential in antimicrobial drug development. The presence of multiple halogen atoms and the sulfonamide group provides opportunities for interactions with bacterial enzymes, making it a promising candidate for combating resistant strains. Preliminary studies have demonstrated its efficacy against Gram-positive bacteria, with ongoing research focusing on broadening its spectrum of activity.

The synthetic accessibility of 2-Bromo-3-(difluoromethyl)-6-iodopyridine-5-sulfonamide has been another area of focus. Recent advancements in halogenation and sulfonylation techniques have improved the yield and purity of this compound, facilitating its use in high-throughput screening and combinatorial chemistry. These methodological improvements are expected to accelerate the discovery of new therapeutic agents derived from this scaffold.

Despite its promising applications, challenges remain in the optimization of pharmacokinetic properties and toxicity profiles of derivatives based on this compound. Current research efforts are directed toward addressing these issues through structural modifications and formulation strategies. Collaborative studies between academic institutions and pharmaceutical companies are underway to translate these findings into clinically viable candidates.

In conclusion, 2-Bromo-3-(difluoromethyl)-6-iodopyridine-5-sulfonamide (CAS: 1806906-43-3) represents a valuable tool in medicinal chemistry, with diverse applications in drug discovery. Its unique structural features and synthetic versatility make it a focal point for ongoing research, and future studies are likely to uncover additional therapeutic potentials. Continued exploration of this compound is expected to contribute significantly to the development of next-generation pharmaceuticals.